Cas no 300588-18-5 (7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one)

7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one is a heterocyclic compound featuring a fused oxadiazole-diazepine core structure. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore for modulating biological activity. The presence of the oxadiazole moiety contributes to its stability and potential for hydrogen bonding interactions, while the diazepine ring offers conformational flexibility. The methyl substitution at the 7-position may influence solubility and metabolic stability. This compound serves as a valuable intermediate for the synthesis of more complex molecules, particularly in the development of bioactive agents targeting neurological or inflammatory pathways. Its structural features make it suitable for further derivatization in drug discovery efforts.
7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one structure
300588-18-5 structure
Product Name:7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one
CAS No:300588-18-5
MF:C6H6N4O2
MW:166.13744020462
CID:5025258
Update Time:2025-06-07

7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

    • 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one
    • STL357785
    • 4H-Furazano[3,4-b]1,4-diazepin-5(6H)-one, 7-methyl-
    • 7-methyl-4H,5H,6H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5-one
    • 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one #
    • Inchi: 1S/C6H6N4O2/c1-3-2-4(11)8-6-5(7-3)9-12-10-6/h2H2,1H3,(H,8,10,11)
    • InChI Key: WHUKWURZNHHQCT-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=N1)NC(CC(C)=N2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 240
  • XLogP3: -0.7
  • Topological Polar Surface Area: 80.4

7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2154041-1g
5-Methyl-1H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-7(6H)-one
300588-18-5 97%
1g
¥4422.00 2024-08-02

Additional information on 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one

Introduction to 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one and Its Significance in Modern Chemical Biology

7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one, identified by the CAS number 300588-18-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of oxadiazole-diazepine hybrids, which are known for their versatile applications in pharmaceutical research and drug development. The structural framework of this molecule incorporates both oxadiazole and diazepine moieties, which are recognized for their ability to modulate various biological pathways.

The significance of 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one lies in its potential as a scaffold for the development of novel therapeutic agents. Recent studies have highlighted its role in inhibiting specific enzymatic targets that are implicated in inflammatory and neurological disorders. The compound's ability to interact with biological receptors and enzymes makes it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can enhance its pharmacological properties. Researchers have been exploring various derivatives of 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one to optimize its binding affinity and selectivity. These efforts have led to the identification of several analogs that exhibit improved efficacy in preclinical models.

The synthesis of 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one involves a multi-step process that requires precise control over reaction conditions. The introduction of the methyl group at the 7-position enhances the stability of the molecule and influences its electronic properties. This modification has been shown to improve the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one with greater accuracy. Molecular docking studies have revealed that this compound can bind to several protein targets involved in cancer progression and neurodegenerative diseases. These findings have opened new avenues for drug discovery and development.

In addition to its pharmacological potential, 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one has shown promise in toxicological studies. Preliminary data suggest that it exhibits low toxicity at therapeutic doses, which makes it a favorable candidate for further clinical investigation. The compound's safety profile is further supported by its lack of significant interactions with common metabolic pathways.

The integration of 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one into drug development pipelines has been facilitated by its compatibility with modern synthetic methodologies. Advances in green chemistry have allowed for the implementation of more sustainable synthetic routes, reducing waste and improving yield. These innovations align with the broader goals of reducing the environmental impact of pharmaceutical manufacturing.

Future research on 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one will likely focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, scientists aim to develop more potent and selective derivatives that can address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality.

The growing interest in oxadiazole-diazepine hybrids underscores their potential as versatile scaffolds for drug discovery. Compounds like 7-Methyl-4H-[1,2,5]oxadiazolo[3,4-b][1,4]diazepin-5(6H)-one represent a significant step forward in developing innovative therapies for a wide range of diseases. As research continues to uncover new biological functions and mechanisms underlying these molecules' activities,their relevance in modern medicine is expected to grow even further.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.